Methyl (4-((4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl)sulfonyl)phenyl)carbamate

• IUPAC Name: methyl N-[4-[4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl]sulfonylphenyl]carbamate
• InChI: InChI=1S/C20H25N5O5S/c1-30-20(27)22-15-5-7-16(8-6-15)31(28,29)24-12-10-23(11-13-24)19(26)17-14-21-25-9-3-2-4-18(17)25/h5-8,14H,2-4,9-13H2,1H3,(H,22,27)
• InChI Key: KKEHDDPZFIWPMW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C(=O)C3=C4CCCCN4N=C3
• Molecular Formula: C20H25N5O5S
• Molecular Weight: 447.5 g/mol

Description

The compound is a complex organic molecule that contains a pyrazolo[1,5-a]pyridine core, which is a bicyclic system containing a pyrazole ring fused with a pyridine ring. This core is substituted with various functional groups including a carbonyl group, a piperazine ring, a sulfonyl group, and a phenyl ring attached to a carbamate group.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The tetrahydropyrazolo[1,5-a]pyridine core would be a key feature of the structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be complex and depend on the specific conditions and reagents used. For similar compounds, reactions have been monitored by techniques such as TLC in various solvents.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Similar compounds have been analyzed using techniques such as IR spectroscopy and NMR spectroscopy.

Future Directions

The future directions for research on this compound could include further studies to elucidate its synthesis, properties, and potential applications. For similar compounds, there is interest in their use as building blocks for medicinal chemistry.

Mechanism of Action

Target of Action

The primary target of this compound is the Hepatitis B Virus (HBV) core protein . This protein plays a crucial role in the life cycle of the virus, making it an attractive target for potential anti-HBV therapeutics .

Mode of Action

This compound acts as a core protein allosteric modulator (CpAM) . It interacts with the HBV core protein, leading to changes in its conformation . These changes can effectively inhibit a wide range of nucleoside-resistant HBV mutants .

Biochemical Pathways

The compound affects the HBV life cycle by modulating the conformation of the core protein . This modulation disrupts the normal function of the core protein, thereby inhibiting the replication of the virus .

Result of Action

The result of the compound’s action is the inhibition of HBV replication . By modulating the conformation of the core protein, the compound prevents the virus from replicating, thus reducing the viral load .